Cas no 2172498-70-1 (2-(4,4-Difluoro-1-hydroxycyclohexyl)-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-(4,4-Difluoro-1-hydroxycyclohexyl)-3-methoxy-2-methylpropanoic acid
• CAS No: 2172498-70-1
• MF: C₁₁H₁₈F₂O₄
• MW: 252.255031108856
• CID: 5568345
• PubChem ID: 165595045
• Update Time: 2025-06-15

2-(4,4-Difluoro-1-hydroxycyclohexyl)-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172498-70-1
• EN300-1633211
• 2-(4,4-difluoro-1-hydroxycyclohexyl)-3-methoxy-2-methylpropanoic acid
• 2-(4,4-Difluoro-1-hydroxycyclohexyl)-3-methoxy-2-methylpropanoic acid

• Inchi： 1S/C11H18F2O4/c1-9(7-17-2,8(14)15)10(16)3-5-11(12,13)6-4-10/h16H,3-7H2,1-2H3,(H,14,15)
• InChI Key： NNYHKKMVJOXJTA-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C(C(=O)O)(C)COC)O)F

Computed Properties

• Exact Mass: 252.11731538g/mol
• Monoisotopic Mass: 252.11731538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(4,4-Difluoro-1-hydroxycyclohexyl)-3-methoxy-2-methylpropanoic acid

Introduction to 2-(4,4-Difluoro-1-hydroxycyclohexyl)-3-methoxy-2-methylpropanoic Acid (CAS No. 2172498-70-1)

2-(4,4-Difluoro-1-hydroxycyclohexyl)-3-methoxy-2-methylpropanoic acid, identified by the CAS number 2172498-70-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound features a unique structural motif comprising a 4,4-difluoro-1-hydroxycyclohexyl side chain attached to a 3-methoxy-2-methylpropanoic acid backbone. The presence of fluorine atoms and a hydroxyl group in its structure imparts distinct physicochemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The fluorine atoms in the 4,4-difluoro-1-hydroxycyclohexyl moiety contribute to the compound's metabolic stability and lipophilicity, which are critical factors in drug design. Fluorinated compounds are widely recognized for their ability to enhance binding affinity, improve pharmacokinetic profiles, and extend half-lives of bioactive molecules. In recent years, the incorporation of fluorine into pharmaceuticals has been extensively explored due to its tunable electronic and steric effects. For instance, fluoroalkyl groups have been successfully employed in antiviral, anticancer, and anti-inflammatory drugs to modulate receptor interactions and metabolic pathways.

The hydroxyl group in the cyclohexyl ring of this compound introduces polarity and potential hydrogen bonding capabilities, which can influence its solubility and interactions with biological targets. Additionally, the 3-methoxy-2-methylpropanoic acid moiety provides a carboxylic acid functionality, enabling further derivatization through esterification or amidation reactions. Such modifications are commonly employed in drug discovery to enhance bioavailability or target specificity. The combination of these structural features makes 2-(4,4-Difluoro-1-hydroxycyclohexyl)-3-methoxy-2-methylpropanoic acid a versatile building block for synthetic chemists.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential applications in the synthesis of enzyme inhibitors and receptor modulators. The fluorinated cyclohexyl scaffold is particularly interesting because it mimics natural substrates while introducing favorable pharmacokinetic properties. For example, studies have demonstrated that fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) exhibit improved efficacy and reduced side effects compared to their non-fluorinated counterparts. Similarly, the hydroxyl group could serve as a site for covalent binding to biological targets, enhancing drug residence time and therapeutic activity.

Recent advances in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies suggest that the fluorine atoms can engage in favorable π-cation interactions with positively charged residues in protein active sites, thereby strengthening binding affinities. Moreover, the 3-methoxy-2-methylpropanoic acid moiety may facilitate hydrophobic interactions or participate in allosteric modulation of enzyme activity. These insights have guided the design of novel derivatives with enhanced pharmacological profiles. For instance, researchers have explored modifications to the carboxylic acid group to develop prodrugs that release active species under physiological conditions.

The synthesis of 2-(4,4-Difluoro-1-hydroxycyclohexyl)-3-methoxy-2-methylpropanoic acid presents unique challenges due to its complex stereochemistry and functional groups. However, modern synthetic methodologies have enabled efficient access to this compound through multi-step routes involving fluorination reactions, cyclohexane ring formation, and functional group interconversions. Transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired carbon-carbon bonds with high precision. Additionally, asymmetric synthesis techniques have been employed to achieve enantioselective production of enantiomerically pure forms of this compound.

The potential applications of this compound extend beyond traditional small molecule drug development. In biomaterial science, for example, fluorinated derivatives have been used to create advanced polymers with improved biocompatibility and stability. The hydroxyl group can serve as a reactive site for polymerization or cross-linking reactions, while the fluorine atoms contribute to hydrophobicity and chemical resistance. Such materials are being explored for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

In conclusion,2-(4,4-Difluoro-1-hydroxycyclohexyl)-3-methoxy-2-methylpropanoic acid (CAS No. 2172498-70-1) represents a promising intermediate with broad utility in pharmaceutical and materials science research. Its unique structural features—comprising a fluorinated cyclohexyl side chain, a hydroxyl group, and an acyclic carboxylic acid moiety—make it a valuable scaffold for designing next-generation therapeutics. As computational tools and synthetic techniques continue to evolve,this compound will likely play an increasingly important role in addressing unmet medical needs through innovative chemical solutions.